
Technical Guide: Spectroscopic Data and
Synthesis of Hydroxy-PEG2-(CH2)2-Boc

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxy-PEG2-(CH2)2-Boc

Cat. No.: B1673968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for Hydroxy-PEG2-(CH2)2-Boc, a bifunctional linker commonly utilized

in bioconjugation and drug development. The information presented herein is intended to assist

researchers in the unambiguous identification and successful application of this compound.

The primary chemical name for this substance is tert-butyl (2-(2-(2-

hydroxyethoxy)ethoxy)ethyl)carbamate, and its CAS number is 139115-92-7.[1][2][3][4][5]

Spectroscopic Data
The following tables summarize the key nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for Hydroxy-PEG2-(CH2)2-Boc.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)[2]
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.77-3.71 m 2H -CH₂-OH

3.66-3.55 m 8H -O-CH₂-CH₂-O-

3.49-3.31 m 2H -NH-CH₂-

1.45 s 9H -C(CH₃)₃
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Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)
[2]

Chemical Shift (δ) ppm Assignment

156.2 C=O (carbamate)

79.9 -C(CH₃)₃

73.0 -CH₂-OH

70.6 -O-CH₂-

70.5 -O-CH₂-

70.0 -O-CH₂-

61.9 -CH₂-O-

40.5 -NH-CH₂-

28.6 -C(CH₃)₃

Table 3: Mass Spectrometry Data[2]
Technique Parameter Value

HRMS (ESI)
Calculated for C₁₁H₂₄NO₅

[M+H]⁺
250.1654

HRMS (ESI) Measured 250.1649

Experimental Protocols
The following is a representative experimental protocol for the synthesis and purification of

Hydroxy-PEG2-(CH2)2-Boc.

Synthesis of tert-butyl (2-(2-(2-
hydroxyethoxy)ethoxy)ethyl)carbamate[2]
Materials:
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2-[2-(2-aminoethoxy)ethoxy]ethanol

Di-tert-butyl dicarbonate (Boc₂O)

Methanol

Triethylamine

Dichloromethane (DCM)

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve 2-[2-(2-aminoethoxy)ethoxy]ethanol (1.0 eq) in a mixture of methanol and

triethylamine (9:1, v/v).

Slowly add di-tert-butyl dicarbonate (2.0 eq) to the solution.

Stir the reaction mixture under reflux conditions. Monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion of the reaction, remove the solvent by distillation under reduced pressure.

Separate the residue by extraction with dichloromethane (DCM) and water.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Concentrate the organic layer under reduced pressure to afford the product, typically as a

light-yellow oil.

Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and characterization of

Hydroxy-PEG2-(CH2)2-Boc.
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Starting Materials:
- 2-[2-(2-aminoethoxy)ethoxy]ethanol

- Di-tert-butyl dicarbonate

Reaction:
- Methanol/Triethylamine

- Reflux

Aqueous Workup:
- DCM/Water Extraction

Purification:
- Drying (MgSO4)
- Concentration

Final Product:
Hydroxy-PEG2-(CH2)2-Boc

Spectroscopic Analysis:
- NMR (1H, 13C)

- Mass Spectrometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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